2-thio PAF
2-thio PAF
2-thio PAF is an isosteric analog of PAF. It is also a synthetic analog of PAF which contains an acetyl group attached by a thioester bond at the sn-2 position. It functions as a PAF receptor agonist, and its potency is comparable to PAF C-18 in rabbit platelet aggregation, and to PAF C-16 in the activation of guinea pig macrophages. 2-thio PAF is a substrate for lysophospholipase II and for PAF-AH, and is the substrate used in Cayman’s PAF-AH Assay Kit.
Brand Name:
Vulcanchem
CAS No.:
96801-55-7
VCID:
VC21246394
InChI:
InChI=1S/C26H54NO6PS/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(35-25(2)28)24-33-34(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/p+1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)SC(=O)C
Molecular Formula:
C26H55NO6PS+
Molecular Weight:
540.8 g/mol
2-thio PAF
CAS No.: 96801-55-7
Cat. No.: VC21246394
Molecular Formula: C26H55NO6PS+
Molecular Weight: 540.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-thio PAF is an isosteric analog of PAF. It is also a synthetic analog of PAF which contains an acetyl group attached by a thioester bond at the sn-2 position. It functions as a PAF receptor agonist, and its potency is comparable to PAF C-18 in rabbit platelet aggregation, and to PAF C-16 in the activation of guinea pig macrophages. 2-thio PAF is a substrate for lysophospholipase II and for PAF-AH, and is the substrate used in Cayman’s PAF-AH Assay Kit. |
|---|---|
| CAS No. | 96801-55-7 |
| Molecular Formula | C26H55NO6PS+ |
| Molecular Weight | 540.8 g/mol |
| IUPAC Name | 2-[(2-acetylsulfanyl-3-hexadecoxypropoxy)-hydroxyphosphoryl]oxyethyl-trimethylazanium |
| Standard InChI | InChI=1S/C26H54NO6PS/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-31-23-26(35-25(2)28)24-33-34(29,30)32-22-20-27(3,4)5/h26H,6-24H2,1-5H3/p+1 |
| Standard InChI Key | YPPZOKNKENLFTE-AREMUKBSSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)C |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)(O)OCC[N+](C)(C)C)SC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)SC(=O)C |
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